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For Researchers, Scientists, and Drug Development Professionals

Salgam, a traditional Turkish fermented beverage, is gaining international interest for its unique

flavor profile and potential probiotic properties. Its production relies on the lactic acid

fermentation of key ingredients, primarily black carrot (Daucus carota ssp. sativus var.

atrorubens Alef.), turnip (Brassica rapa L.), and bulgur flour.[1][2][3] The authenticity of Salgam

is defined by its characteristic composition derived from these raw materials and the specific

metabolic pathways of the fermentation microflora. This guide provides a comparative

framework for verifying the authenticity of Salgam using key chemical markers and details the

necessary experimental protocols for their detection.

Adulteration of Salgam can occur through several means, including the use of synthetic dyes to

mimic the natural color from black carrot anthocyanins, the addition of unauthorized or

excessive preservatives, or improper fermentation processes that fail to produce the

characteristic profile of organic acids and volatile compounds. The analytical methods outlined

below provide a robust strategy for identifying these markers of authenticity and exposing

fraudulent products.
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Comparative Analysis of Chemical Markers
The authenticity of Salgam can be determined by quantifying a profile of key chemical markers.

Authentic Salgam is characterized by a specific range of organic acids, a complex profile of

volatile compounds, and a unique anthocyanin signature from its primary ingredient, the black

carrot. Conversely, adulterated products may contain illegal synthetic colorants, show an

atypical organic acid profile, or have excessive levels of permitted preservatives.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical

Marker

Category

Authenticity

Marker /

Adulterant

Authentic

Salgam (Typical

Concentration

Range)

Non-Authentic /

Adulterated

Salgam

Significance

General Quality

Parameters
pH 3.3 – 3.8

Outside of 3.3 -

3.8

Indicates

improper

fermentation or

adulteration.[1]

Total Acidity (as

Lactic Acid)
≥ 6.0 g/L < 6.0 g/L

A key indicator of

sufficient lactic

acid

fermentation.[1]

Organic Acids Lactic Acid

Predominant

organic acid

(e.g., 2.66 - 8.44

g/L)

Low or absent

The primary

product of lactic

acid

fermentation,

crucial for taste

and preservation.

[4]

Acetic Acid

Present in lower

concentrations

(e.g., 0.35 - 3.0

g/L)

Highly variable or

excessive

A secondary

fermentation

product;

excessive levels

may indicate

spoilage or use

of non-traditional

microorganisms.

[4]

Colorants

Cyanidin-based

Anthocyanins

(e.g., cyanidin-3-

xylosyl-glucosyl-

galactoside)

Present (Profile

matches black

carrot)

Absent or

significantly

different profile

Natural pigments

from black carrot;

their specific

profile is a strong

indicator of

authenticity.[5][6]
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Synthetic Dyes

(e.g., Amaranth,

Ponceau 4R,

Sudan I)

Absent

Presence

indicates

adulteration

Illegal colorants

used to mimic

the natural red

hue of authentic

Salgam.

Preservatives
Sodium

Benzoate

≤ 200 mg/L (if

used)
> 200 mg/L

Legally permitted

in some regions

up to a specific

limit; excessive

use indicates

adulteration.[7]

Sorbic Acid /

Potassium

Sorbate

Absent

Presence

indicates

adulteration

Not a legally

permitted

preservative for

Salgam in

Turkey.[7]

Volatile Organic

Compounds

(VOCs)

Terpenes,

Esters, Higher

Alcohols

Complex and

characteristic

profile

Simple or

atypical profile

The "aroma

fingerprint"

resulting from the

fermentation of

raw materials.

Authentic

Salgam contains

dozens of these

compounds.[1][2]

[4]

Biogenic Amines
Putrescine,

Cadaverine

Present in low

levels (e.g., Total

< 135 mg/L)

High levels

Can indicate

poor raw material

quality or

microbial

spoilage.[8]
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Accurate verification of Salgam authenticity requires validated analytical methods. The

following protocols for High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography-Mass Spectrometry (GC-MS) are fundamental for analyzing the key chemical

markers.

Analysis of Organic Acids and Synthetic Dyes by HPLC
This method allows for the simultaneous or separate quantification of key organic acids (lactic,

acetic) and the detection of illegal synthetic colorants.

Methodology:

Sample Preparation:

Centrifuge the Salgam sample to remove suspended solids.

Filter the supernatant through a 0.45 µm syringe filter prior to injection. For organic acid

analysis in complex matrices, a Solid Phase Extraction (SPE) step with a C18 cartridge

may be used for cleanup.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) equipped with a Diode Array Detector

(DAD) or UV-Vis detector.

Chromatographic Conditions (Organic Acids):

Column: A reverse-phase C18 column or a specific ion-exchange column designed for

organic acids (e.g., SUPELCOGEL C-610H).

Mobile Phase: Isocratic elution with a dilute acidic mobile phase, such as 0.1% phosphoric

acid in water.

Flow Rate: 0.5 - 1.0 mL/min.

Column Temperature: Ambient or controlled (e.g., 30 °C).

Detection: UV detector at 210 nm.
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Quantification: Based on calibration curves of certified standards for lactic acid and acetic

acid.

Chromatographic Conditions (Synthetic Dyes):

Column: Reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient elution using a buffered mobile phase (e.g., 20-100 mM

ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).

Flow Rate: 0.8 - 1.2 mL/min.

Detection: DAD set to scan a range of wavelengths (e.g., 400-700 nm) or monitor specific

wavelengths for common dyes (e.g., 521 nm for Amaranth, 484 nm for Sunset Yellow

FCF).

Identification: By comparing retention times and UV-Vis spectra with those of known

synthetic dye standards.

Analysis of Volatile Organic Compounds (VOCs) by GC-
MS
This protocol is designed to identify the "aroma fingerprint" of Salgam, which is a key indicator

of authentic fermentation.

Methodology:

Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

Place a defined volume (e.g., 5-10 mL) of the Salgam sample into a 20 mL headspace

vial.

Add a salt (e.g., NaCl) to increase the volatility of the analytes.

Place the vial in a water bath or heating block (e.g., at 50-60 °C) for an equilibration period

(e.g., 15-30 minutes).
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Expose a pre-conditioned SPME fiber (e.g., DVB/CAR/PDMS) to the headspace above

the sample for a set time (e.g., 30 minutes) to adsorb the volatile compounds.

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).

Chromatographic Conditions:

Injection: The SPME fiber is thermally desorbed in the hot GC inlet (e.g., 240-250 °C) in

splitless mode.

Column: A polar capillary column, such as one with a wax-based stationary phase (e.g.,

DB-WAX or equivalent), is typically used for separating volatile compounds in beverages

(e.g., 30 m x 0.25 mm x 0.25 µm).

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program: A typical program starts at a low temperature (e.g., 40 °C),

holds for a few minutes, then ramps up to a high temperature (e.g., 240 °C) to elute all

compounds.

MS Parameters: Operate in electron ionization (EI) mode (70 eV). Scan a mass range

from m/z 30 to 550.

Identification: Compounds are identified by comparing their mass spectra with commercial

libraries (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

Visualized Workflows and Relationships
To clarify the experimental and logical processes, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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